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Compound of Interest

Compound Name:
[Bis(trifluoroacetoxy)iodo]pentafluo

robenzene

Cat. No.: B087154 Get Quote

[Bis(trifluoroacetoxy)iodo]pentafluorobenzene, also known as FPIFA, is a highly valuable

reagent in organic synthesis, recognized for its strong oxidizing capabilities.[1] As a hypervalent

iodine(III) compound, it serves as a more environmentally benign alternative to heavy metal

oxidants.[2]

Table 1: Chemical Identifiers and Nomenclature

Identifier Value

CAS Number 14353-88-9[3]

IUPAC Name
(2,3,4,5,6-pentafluorophenyl)bis(2,2,2-

trifluoroacetato-κO)iodine[2]

Synonyms

FPIFA, Iodopentafluorobenzene

bis(trifluoroacetate),

Pentafluoro[bis(trifluoroacetoxy)iodo]benzene[2]

Molecular Formula C₁₀F₁₁IO₄[2]

Molecular Weight 519.99 g/mol [2]

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to almost white crystalline powder[4]

Melting Point 117-119 °C[2]

Solubility Soluble in methanol[4]

Stability
Light and air sensitive; stable under normal

conditions[4]

InChI Key OQWAXRPJEPTTSZ-UHFFFAOYSA-N

Health and Safety Information
[Bis(trifluoroacetoxy)iodo]pentafluorobenzene is a corrosive substance that requires careful

handling in a laboratory setting.

Table 3: Hazard Identification and Safety Precautions
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Hazard Description

GHS Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.[5]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P310: Immediately call a

POISON CENTER or doctor/physician.[5]

Incompatibilities
Oxidizing agents, reducing agents, strong acids,

combustibles, and organic substances.[4]

Storage
Store at 2-8°C in a sealed container, away from

moisture.[2]

Role in Organic Synthesis and Drug Development
Hypervalent iodine reagents have become indispensable tools in modern organic synthesis

due to their unique reactivity, which often mirrors that of transition metals without the

associated toxicity.[2] These compounds are widely used for a variety of transformations,

including oxidations, halogenations, aminations, and the formation of carbon-carbon and

carbon-heteroatom bonds.[5][6]

The reactivity of hypervalent iodine(III) compounds like

[Bis(trifluoroacetoxy)iodo]pentafluorobenzene is characterized by processes such as

oxidative addition, ligand exchange, and reductive elimination, which are fundamental to many

catalytic cycles in transition metal chemistry.[2][6]

Caption: General mechanism of oxidation by a hypervalent iodine(III) reagent.

Application Highlight: Ring Contraction of Lactams
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A significant application of [Bis(trifluoroacetoxy)iodo]pentafluorobenzene in synthetic

chemistry is the direct ring-contraction of α,α-disubstituted lactams to form pyrrolidines. This

transformation is particularly valuable in medicinal chemistry for the synthesis of novel scaffolds

for drug candidates. The increased electrophilicity of the iodine center in

[Bis(trifluoroacetoxy)iodo]pentafluorobenzene facilitates this challenging rearrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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